Cas no 215320-57-3 (2-azido-N-(3-chlorophenyl)acetamide)

• Product Name: 2-azido-N-(3-chlorophenyl)acetamide
• CAS No: 215320-57-3
• MF: C₈H₇ClN₄O
• MW: 210.620379686356
• CID: 3165985
• PubChem ID: 52940383
• Update Time: 2025-05-19

2-azido-N-(3-chlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-azido-N-(3-chlorophenyl)acetamide
• AKOS005740540
• STL131825
• 215320-57-3
• BS-3207

• MDL： MFCD14652257
• Inchi： 1S/C8H7ClN4O/c9-6-2-1-3-7(4-6)12-8(14)5-11-13-10/h1-4H,5H2,(H,12,14)
• InChI Key： NOXXOUTZJXGKPK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(CN=[N+]=[N-])=O

Computed Properties

• Exact Mass: 210.0308386Da
• Monoisotopic Mass: 210.0308386Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 43.5Ų

Experimental Properties

• Melting Point: 206-209℃

2-azido-N-(3-chlorophenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-azido-N-(3-chlorophenyl)acetamide

2-Azido-N-(3-Chlorophenyl)Acetamide: A Comprehensive Overview

2-Azido-N-(3-chlorophenyl)acetamide, identified by the CAS number 215320-57-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its azide group and chlorophenyl substituent, has garnered attention due to its potential applications in drug design and materials science. Recent advancements in synthetic methodologies and computational modeling have further illuminated its structural properties and functional versatility.

The chemical structure of 2-azido-N-(3-chlorophenyl)acetamide comprises a central acetamide group with an azide (-N₃) substituent at the 2-position and a chlorophenyl group attached to the nitrogen atom. This configuration imparts unique electronic and steric properties, making it a valuable building block in medicinal chemistry. The azide group, known for its reactivity, serves as a precursor in click chemistry reactions, enabling the construction of complex molecular architectures with high efficiency.

Recent studies have explored the role of 2-azido-N-(3-chlorophenyl)acetamide in drug delivery systems. Researchers have demonstrated that the compound's azide functionality can be utilized to create bioconjugates, enhancing the targeting efficiency of therapeutic agents. Additionally, its chlorophenyl moiety contributes to hydrophobic interactions, which are crucial for membrane permeability and drug stability.

In terms of synthesis, 2-azido-N-(3-chlorophenyl)acetamide can be prepared via a variety of routes, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and desired product purity. For instance, a recent study reported a one-pot synthesis involving the reaction of 3-chloroaniline with an azide-containing acetyl chloride under mild conditions, yielding the target compound with high efficiency.

The pharmacological profile of 2-azido-N-(3-chlorophenyl)acetamide has been investigated in several preclinical models. Studies indicate that the compound exhibits moderate inhibitory activity against certain enzymes implicated in inflammatory diseases. Furthermore, its azide group has been shown to participate in bioorthogonal reactions, enabling real-time tracking of molecular interactions within living systems.

From a materials science perspective, 2-azido-N-(3-chlorophenyl)acetamide has been employed as a precursor for generating polymeric networks with tunable mechanical properties. The azide-to-amino conversion via thermal or photochemical stimuli allows for the creation of responsive materials with potential applications in sensors and actuators.

In conclusion, 2-azido-N-(3-chlorophenyl)acetamide, CAS No. 215320-57-3, stands as a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new avenues for its utilization, this compound is poised to play an increasingly significant role in advancing both therapeutic development and materials innovation.